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Compound of Interest

Compound Name: 2,2-Dimethyl-3-heptanol

Cat. No.: B100318

An In-depth Technical Guide to 2,2-Dimethyl-3-
heptanol

This technical guide provides comprehensive information on the commercial availability,
physicochemical properties, spectroscopic data, and safety and handling of 2,2-Dimethyl-3-
heptanol for researchers, scientists, and drug development professionals.

Commercial Availability and Suppliers

2,2-Dimethyl-3-heptanol is available from several chemical suppliers. The primary suppliers
and their product designations are listed below. Researchers are advised to consult the
suppliers' websites for the most current information on availability and purity.

Supplier Product Name/Designation CAS Number
) ) 2,2-DIMETHYL-3-HEPTANOL
Sigma-Aldrich ] 19549-70-3
AldrichCPR[1]
Advanced Technology & 2,2-DIMETHYL-3-
19549-70-3
Industrial Co., Ltd. HEPTANOL[2]
2,2-DIMETHYL-3-
MP Biomedicals, Inc. 19549-70-3

HEPTANOL[2]
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Physicochemical Properties

The key chemical and physical properties of 2,2-Dimethyl-3-heptanol are summarized in the
table below. These properties have been compiled from various chemical databases.[2][3]

Property Value Source

IUPAC Name 2,2-dimethylheptan-3-ol[3] PubChem

CAS Number 19549-70-3[2][3] PubChem, ChemicalBook
Molecular Formula CoH200[2][3] PubChem, ChemicalBook
Molecular Weight 144.25 g/mol [2][3] PubChem, ChemicalBook
Synonyms 3-Heptanol, 2,2-dimethyl-[3] PubChem

Spectroscopic Data

Spectroscopic data is essential for the verification and characterization of 2,2-Dimethyl-3-
heptanol. The following table summarizes the available spectral information.

Spectrum Type Data Availability and Source

Available from SpectraBase. Instrument: Varian
IH NMR

A-60.[3]

Available from SpectraBase. Source: MCB
13C NMR

Manufacturing Chemists.[3]

Available from SpectraBase and NIST Mass
Mass Spectrometry (GC-MS)
Spectrometry Data Center.[3][4]

FTIR Spectra (Capillary Cell: Neat) available
Infrared (IR) Spectroscopy from SpectraBase. Source: Aldrich Chemical

Company, Inc.[3]

Experimental Protocols: Synthesis
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A specific, peer-reviewed synthesis protocol for 2,2-Dimethyl-3-heptanol is not readily
available in the initial search. However, a general and plausible synthetic route can be adapted
from the synthesis of structurally similar secondary alcohols, such as 4-methyl-3-heptanol, via a
Grignard reaction.[5][6]

Reaction Scheme:

Pivalaldehyde + n-Butylmagnesium bromide - 2,2-Dimethyl-3-heptanol
Materials and Equipment:

o Pivalaldehyde (2,2-dimethylpropanal)

e n-Butyl bromide

e Magnesium turnings

e Anhydrous diethyl ether

e Saturated agueous ammonium chloride solution

e Anhydrous magnesium sulfate

e Round-bottom flask with reflux condenser and dropping funnel
e Magnetic stirrer

e Separatory funnel

» Rotary evaporator

« Distillation apparatus

Procedure:

o Preparation of the Grignard Reagent: In a dry round-bottom flask equipped with a reflux
condenser and a dropping funnel, place magnesium turnings. Add a small amount of
anhydrous diethyl ether. A solution of n-butyl bromide in anhydrous diethyl ether is added
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dropwise from the dropping funnel to initiate the reaction. Once the reaction begins, the
remaining n-butyl bromide solution is added at a rate that maintains a gentle reflux. After the
addition is complete, the mixture is stirred until the magnesium is consumed.

e Reaction with Aldehyde: The Grignard reagent is cooled in an ice bath. A solution of
pivalaldehyde in anhydrous diethyl ether is added dropwise with stirring. After the addition is
complete, the reaction mixture is allowed to warm to room temperature and stirred for an
additional hour.

o Work-up: The reaction is quenched by the slow addition of a saturated aqueous ammonium
chloride solution. The resulting mixture is transferred to a separatory funnel. The organic
layer is separated, and the agueous layer is extracted with diethyl ether. The combined
organic layers are washed with brine, dried over anhydrous magnesium sulfate, and filtered.

 Purification: The solvent is removed using a rotary evaporator. The crude product is then
purified by distillation under reduced pressure to yield 2,2-Dimethyl-3-heptanol.

Safety and Handling

2,2-Dimethyl-3-heptanol is a combustible liquid and can cause skin and serious eye irritation.
[7] Proper safety precautions must be taken when handling this chemical.

Personal Protective Equipment (PPE):

o Eye Protection: Wear tightly fitting safety goggles with side-shields.[8]

» Hand Protection: Handle with chemical-impermeable gloves.[8]

o Skin and Body Protection: Wear fire/flame resistant and impervious clothing.[8]
Handling and Storage:

o Handle in a well-ventilated place.[8]

o Keep away from heat, sparks, open flames, and hot surfaces.[9]

o Store in a dry, cool, and well-ventilated place with the container tightly closed.[8][9]
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First Aid Measures:

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing.[10]

¢ In case of skin contact: Take off contaminated clothing immediately. Wash off with soap and
plenty of water.[8][10]

« If inhaled: Move the person into fresh air. If breathing is difficult, give oxygen.[8]

« |f swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison
Control Center immediately.[8][10]

Visualizations

The following diagrams illustrate logical workflows relevant to the use of 2,2-Dimethyl-3-
heptanol in a research setting.
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Sourcing and Preparation
J P Data Analysis and Reporting

=] ] ] ]

Identify Supplier

Qualty Control
(e.g., Sigma-Aldrich) (Verify with NMR, MS)

Starting Materials:
- Pivalaldehyde
- n-Butyl bromide
- Magnesium

1. Grignard Reagent Preparation
(n-Butylmagnesium bromide)

2. Reaction with Aldehyde

3. Aqueous Work-up
(Quench with NH4CI)

4. Purification

(Distillation)

Final Product:
2,2-Dimethyl-3-heptanol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [commercial availability and suppliers of 2,2-Dimethyl-3-
heptanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100318#commercial-availability-and-suppliers-of-2-2-
dimethyl-3-heptanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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